4-Amino-3-(2,4-dichlorophenyl)-4-oxobutanoic acid
CAS No.: 1520394-17-5
Cat. No.: VC5216277
Molecular Formula: C10H9Cl2NO3
Molecular Weight: 262.09
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Specification
| CAS No. | 1520394-17-5 |
|---|---|
| Molecular Formula | C10H9Cl2NO3 |
| Molecular Weight | 262.09 |
| IUPAC Name | 4-amino-3-(2,4-dichlorophenyl)-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C10H9Cl2NO3/c11-5-1-2-6(8(12)3-5)7(10(13)16)4-9(14)15/h1-3,7H,4H2,(H2,13,16)(H,14,15) |
| Standard InChI Key | QMGNTJQZTUVCKD-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1Cl)Cl)C(CC(=O)O)C(=O)N |
Introduction
Structural and Molecular Characteristics
Core Chemical Architecture
The compound’s IUPAC name, 4-amino-3-(2,4-dichlorophenyl)-4-oxobutanoic acid, reflects its functional groups:
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A butanoic acid chain (C4H7O2) with a ketone (=O) at position 4.
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An amino group (-NH2) at position 4.
The molecular formula is C10H9Cl2NO3, with a molecular weight of 284.6 g/mol (hydrochloride salt form) . Key structural features include:
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C10H9Cl2NO3 | |
| Molecular Weight | 284.6 g/mol | |
| Hydrogen Bond Donors | 3 | |
| Hydrogen Bond Acceptors | 3 | |
| Rotatable Bonds | 4 |
Tautomerism and Conformational Flexibility
The presence of both ketone and amino groups enables tautomeric equilibria, particularly between keto-enol forms. Density functional theory (DFT) studies on analogous compounds (e.g., 4-[(3,5-dichlorophenyl)amino]-2-methylidene-4-oxobutanoic acid) reveal planar geometries stabilized by intramolecular hydrogen bonding between the amino group and ketone oxygen .
Synthesis and Derivative Formation
Key Derivatives and Modifications
Derivatization focuses on enhancing bioactivity or optical properties:
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Pyridazinones: Cyclization with hydrazines yields pyridazin-3(2H)-one derivatives, which exhibit antimicrobial activity .
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Thienopyrimidopyridazinones: Reaction with thiophene precursors produces fused heterocycles with nonlinear optical (NLO) behavior .
Spectroscopic Characterization
Vibrational Spectroscopy
Fourier transform infrared (FTIR) and Raman spectra of analogous compounds reveal:
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C=O Stretching: Strong bands at 1,719–1,730 cm⁻¹ for the ketone and carboxylic acid groups .
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N-H Vibrations: Broad peaks near 3,300 cm⁻¹ indicative of primary amines .
Nuclear Magnetic Resonance (NMR)
1H-NMR data for the hydrochloride salt (CID 14857793) include:
Mass Spectrometry
High-resolution mass spectrometry (HRMS) of the free acid shows a molecular ion peak at m/z 284.9934 (calculated for C10H9Cl2NO3) . Fragmentation patterns involve loss of CO2 (44 Da) and HCl (36 Da) .
Computational and Docking Studies
Docking with Biological Targets
Autodock Vina simulations indicate strong binding (ΔG = -9.2 kcal/mol) between pyridazinone derivatives and Mycobacterium tuberculosis enoyl-ACP reductase . Key interactions include:
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